Partially frozen-in states are rather the rule than the exception. Coexistence between equilibrium states and frozen-in states is relevant in view of the diversity and complexity of charge carriers, or sublattices, especially in multinary compounds, but also with respect to differently equilibrated spatial regions. This contribution deals with the open circuit potential of samples where only surface-near regions feel the outer partial pressure, or more generally, the component chemical potentials, established by the electrodes. In view of the significance of such measurements for separating ionic and electronic conductivity contributions, and the kinetic difficulties in getting full equilibration near room-temperature, the value of these considerations is obvious. The necessary relations are derived, or their derivations are sketched within the framework of linear force–flux laws. An account is made of recent emf measurements of hybrid halide perovskites, and a refinement of their standard defect diagram is recommended.

Direct methanol fuel cells (DMFCs) are energy carriers with a significant high energy density, easy implementation, a low operating temperature, and a convenient methanol fuel storage, rendering them a reasonable alternative for portable applications. However, there are several substantial barriers to the widespread use of DMFCs that must be addressed. Noble metal-based catalysts have long been regarded as outstanding electrocatalysts for fuel cells, but their high cost and low durability have kept them from becoming widely used. Nickel-based electrocatalysts are possible replacements for expensive noble metal catalysts owing to their low price, high durability, and remarkable surface oxidation properties. Herein, we develop an incredibly active and remarkably stable electrocatalyst for the methanol oxidation reaction (MOR) via a simple hydrothermal method coupled with nitridation to prepare highly porous Ni3N nanosheets arrays supported by nickel foam (NF) substrate. The in situ growth of highly porous nanosheets on NF (NSAs/NF) exposes more active sites and allows fast charge/mass transfer, creating synergistic effects between Ni3N and NF. As a result, the strong interaction between Ni3N and NF prevents leaching and renders the catalyst highly stable for over 20 h with a 72.58% retention rate, making it among the best retention rates reported recently for comparable Ni-based catalysts. Based on these findings, nickel nitride appears to be an excellent electrocatalyst for fuel cell applications.

The crystal structure, magnetic and magnetocaloric properties, and the critical behavior of representative compounds in the pseudo-ternary NdxGd3−xCoNi series have been investigated (x = 0.15, 0.5, 1.0, and 1.5). All these phases are isotypic with the parent compound Gd3CoNi, crystallizing with the monoclinic Dy3Ni2-type (mS20, C2/m, No. 12). All samples present a paramagnetic to ferromagnetic (PM-FM) second order phase transition with decreasing Curie temperature as the Nd concentration is increased (TC = 171, 150, 120, and 96 K, respectively) and, at lower temperatures, there is a spin reorientation, which leads to a complex magnetic ground state. The critical exponents (β, γ, and δ) have been retrieved for the PM-FM transitions. On the one hand, in x = 0.15, 0.5, and 1.5 the value of γ ≈ 1 indicates that the magnetic interactions are long-range order while the values of β point to a certain deviation from the 3D-Heisenberg universality class; on the other hand, NdGd2CoNi has a particular critical behavior, as β is close to the mean field model while γ is close to the uniaxial 3D-Ising one. Concerning the magnetocaloric properties, the magnetic entropy change and refrigerant capacity present competitive values, interesting for cryogenic applications. Finally, the thermal diffusivity values of these compounds are extremely good for practical magnetocaloric refrigeration systems, as they are in the range 1.5–3 mm2/s.

The 5d pyrochlore iridate family (R2Ir2O7, where R is a rare earth ion) has garnered significant attention due to its topological properties, such as Weyl semimetallic phases and axion insulator. However, the investigation of these properties has been impeded by severe iridium loss during growth, which results in the formation of defects and impurities. Herein, we demonstrate a method for controlling impurities and defects in strained Nd2Ir2O7 (NIO-227) films by compensating for iridium loss during growth. By increasing the amount of IrO2 target ablated, we enhance the morphological quality and electrical transport properties of the fabricated films. Furthermore, our results show that the anomalous Hall effects of the films have a strong dependency on the amount of IrO2 target ablated, which is attributed to the structural inhomogeneity in the NIO-227 films. Our work provides a way to control defects and impurities and would promote the investigation of topological phases in the family R2Ir2O7.

Owing to freedom of design, simplicity, and ability to handle complex structures, additive manufacturing (AM) or 3D printing of ceramics represents a promising enabling technology and has already been used to produce geometrically complex ceramic components and ceramic metamaterials. Consequently, novel applications for additively manufactured ceramics, which leverage their structural, high temperature, and chemical-resistant properties, have been proposed in areas ranging from electrical engineering and micro/nanoelectronics to chemical engineering to biology. Polymer derived ceramics (PDCs) represent a relatively new class of materials within additive manufacturing. PDCs enable the development of ceramic parts patterned via low-cost polymer 3D printing methods followed by pyrolysis in a high temperature process in which the polymer itself forms a ceramic often in the absence of any ceramic filler. PDCs have served as a feedstock for various 3D printing techniques for which a wide range of physiochemical factors can be tailored to optimize the ceramic manufacturing processes. In particular, the silicon and carbon-rich polymeric microstructure of PDCs offers a high degree of tunability and potential to achieve a closely defined combination of functional, thermomechanical, and chemical properties. In this review, we cover mechanisms underlying the design and manufacture of ceramics via 3D printing and pyrolysis of preceramic polymers, focusing on chemical formulations, printing technologies, and the mechanical performance of the ceramic network from microscale to scale. We also summarize experimental data from the literature and present qualitative and quantitative comparisons between different AM routes to provide a comprehensive review for 3D printing of PDCs and to highlight potential future research.

Rutile GeO2 has been predicted to be an ultra-wide bandgap semiconductor suitable for future power electronic devices, while quartz-like GeO2 shows piezoelectric properties. To explore these crystalline phases for application and fundamental materials investigations, molecular beam epitaxy (MBE) is a well-suited thin film growth technique. In this study, we investigate the reaction kinetics of GeO2 during plasma-assisted MBE using elemental Ge and plasma-activated oxygen fluxes. The growth rate as a function of oxygen flux is measured in situ by laser reflectometry at different growth temperatures. A flux of the suboxide GeO desorbing off the growth surface is identified and quantified in situ by the line-of-sight quadrupole mass spectrometry. Our measurements reveal that the suboxide formation and desorption limits the growth rate under Ge-rich or high temperature growth conditions and leads to etching of the grown GeO2 layer under a Ge flux in the absence of oxygen. The quantitative results fit the sub-compound mediated reaction model, indicating the intermediate formation of the suboxide at the growth front. This model is further utilized to delineate the GeO2-growth window in terms of oxygen-flux and substrate temperature. Our study can serve as a guidance for the thin film synthesis of GeO2 and defect-free mesa etching in future GeO2-device processing.

The combination of high pressure and severe plastic deformation in the process of high-pressure torsion in a rotational diamond anvil cell (RDAC) produces a variety of important mechanical and chemical effects. In this Review, mechanochemical phenomena that appeared with compression and plastic shear of samples in RDAC have been systematized, which are associated with strain-induced structural changes (SCs) under high pressure and shear, containing phase transitions (PTs) and chemical reactions (CRs). This Review aims to summarize the current phenomena based on the results of multiscale atomic and continuum theory and macroscale modeling. By analyzing and using the advanced phase field theory and simulation, the nano-scale mechanism of phase nucleation induced by plastic strain was studied. The results show that the concentration of the stress tensor near the edge dislocation stacking tip may reduce the nucleation pressure by ten times or more. These results promote the development of a microscopic analysis dynamic equation of strain-induced PTs. On the micro-scale, a simple strain control dynamic kinetics of strain-induced SCs is derived by thermodynamics. On the macro-scale, a macro-model of pressure and strain-induced PTs in RDAC is established based on the finite element method, and it could be used to explain various experimental phenomena. The application of RDAC provides important insights for the coupling of PT and material plastic flow, which is of great significance for optimizing the experimental design and extracting PT parameters of materials, as well as optimizing and controlling PT.

We report on efficient spin current generation at room temperature in rutile-type WO2 grown on an Al2O3(0001) substrate. The optimal WO2 film has a (010)-oriented monoclinically distorted rutile structure with metallic conductivity due to 5d2 electrons, as characterized by x-ray diffraction, electronic transport, and x-ray photoelectron spectroscopy. By conducting harmonic Hall measurement in a Ni81Fe19/WO2 bilayer, we estimate two symmetries of the spin–orbit torque (SOT), i.e., dampinglike (DL) and fieldlike ones, to find that the former is larger than the latter. By comparison with the Ni81Fe19/W control sample, the observed DL SOT efficiency ξDL of WO2 (+0.174) is about two-thirds of that of W (−0.281) in magnitude, with a striking difference in their signs. The magnitude of the ξDL of WO2 exhibits a comparable value to those of widely reported Pt and Ta, and Ir oxide IrO2. The positive sign of the ξDL of WO2 can be explained by the preceding theoretical study based on the 4d oxides. These results highlight that the epitaxial WO2 offers a great opportunity of rutile oxides with spintronic functionalities, leading to future spin–orbit torque-controlled devices.

An effective fluorescent quencher with high quenching efficiency and good stability is of great significance for fluorescence sensing of biomolecules, such as nucleic acid. Here, a porphyrin-based covalent organic polymer (PCOP) was fabricated by a coupling reaction between 1,3,5-triethynylbenzene and 5,10,15,20-tetrakis(4′-bromophenyl) porphyrin. A stable water dispersed PCOP with a porous sphere-like morphology around 50 nm and a zeta potential of −24.6 mV was obtained by using the sonication method. The PCOP showed a superb quenching efficiency and fast quenching dynamics to fluorescent dye due to the high specific surface area of PCOP, which enables the π–π stacking of fluorescent dye to the conjugated porphyrin surface of PCOP, leading to a static quenching effect. The excellent property of PCOP as a fluorescent quencher is comparable with graphene oxide, which is widely utilized in biomolecule detection. Thus, a sensing platform of PCOP for the rapid fluorescence detection of DNA from influenza A virus was constructed with high sensitivity and selectivity. The detection range was found from 1 to 30 nM for the target DNA with a detection limit of 0.38 nM. The effective and stable dispersed nano-quencher reported here highlighted the importance of covalent organic polymers for their sensing application.

Skyrmions are topological magnetic solitons that exhibit a rich variety of dynamics, such as breathing and gyration, which can involve collective behavior in arrangements like skyrmion lattices. However, such localized excitations typically lie in the gap of the spin wave spectrum and do not couple to propagating modes. By combining magnetic force microscopy, broadband ferromagnetic resonance, and micromagnetics simulations, we show that in thin-film multilayers of [Pt/FeCoB/AlOx]20 a high-frequency (>12 GHz) mode accompanies the skyrmion lattice phase, which involves the coherent precession of the skyrmion cores that results in the generation of 50–80 nm wavelength spin waves flowing into the uniformly magnetized background. This observation is made possible by a Gilbert damping constant of ∼0.02, which is nearly an order of magnitude lower than in similar ultrathin materials. The simulations also reveal a complex three-dimensional spin structure of the skyrmion cores, which plays a key role for spin wave generation.